Cas no 500787-90-6 (Benzoic acid, 2-ethoxy-, 2-propenyl ester (9CI))

• Product Name: Benzoic acid, 2-ethoxy-, 2-propenyl ester (9CI)
• CAS No: 500787-90-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1023034
• PubChem ID: 346968
• Update Time: 2025-04-20

Benzoic acid, 2-ethoxy-, 2-propenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethoxy-, 2-propenyl ester (9CI)
• 500787-90-6
• SCHEMBL7136131
• NSC405373
• NSC-405373
• Allyl 2-ethoxybenzoate
• Benzoic acid,2-ethoxy-,2-propenyl ester(9ci)

• Inchi： 1S/C12H14O3/c1-3-9-15-12(13)10-7-5-6-8-11(10)14-4-2/h3,5-8H,1,4,9H2,2H3
• InChI Key： HMWJIVYDRIHMHM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(=O)OCC=C

Computed Properties

• Exact Mass: 206.094
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų